Cas no 2005484-41-1 ((3-tert-butylphenyl)methanesulfonyl chloride)

• Product Name: (3-tert-butylphenyl)methanesulfonyl chloride
• CAS No: 2005484-41-1
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 5830828
• PubChem ID: 15118084
• Update Time: 2025-10-17

(3-tert-butylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-tert-butylphenyl)methanesulfonyl chloride
• 2005484-41-1
• EN300-2004536

• Inchi： 1S/C11H15ClO2S/c1-11(2,3)10-6-4-5-9(7-10)8-15(12,13)14/h4-7H,8H2,1-3H3
• InChI Key： JGHCLIHIEAADJW-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=CC(=C1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 246.0481286g/mol
• Monoisotopic Mass: 246.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-tert-butylphenyl)methanesulfonyl chloride

Introduction to (3-tert-butylphenyl)methanesulfonyl chloride (CAS No. 2005484-41-1)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-tert-butylphenyl)methanesulfonyl chloride (CAS No. 2005484-41-1) stands out as a versatile intermediate with significant applications in synthetic chemistry. This compound, characterized by its (3-tert-butylphenyl) moiety and methanesulfonyl chloride functional group, has garnered attention for its utility in the synthesis of various bioactive molecules.

The (3-tert-butylphenyl) group is a prominent feature of this compound, contributing to its stability and reactivity in organic transformations. The presence of the methanesulfonyl chloride moiety makes it a valuable reagent for introducing sulfonyl groups into organic molecules, which is a critical step in the synthesis of pharmaceuticals and specialty chemicals. Recent studies have highlighted the compound's role in the development of novel therapeutic agents, particularly in the field of oncology and anti-inflammatory drugs.

In the realm of pharmaceutical research, (3-tert-butylphenyl)methanesulfonyl chloride has been employed in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The tert-butyl group enhances the lipophilicity of the molecule, improving its bioavailability and pharmacokinetic properties. Researchers have leveraged this compound to develop new derivatives with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its utility in creating COX-2 selective inhibitors, which are crucial for managing chronic pain without causing gastrointestinal toxicity.

Beyond pharmaceuticals, this compound finds applications in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The rigid (3-tert-butylphenyl) ring system contributes to the structural stability of these materials, making them suitable for use in advanced electronic devices. Recent advancements in polymer chemistry have shown that incorporating this sulfonyl chloride derivative can improve the thermal and mechanical properties of polymers, leading to more durable and high-performance materials.

The synthetic utility of (3-tert-butylphenyl)methanesulfonyl chloride extends to peptide coupling reactions, where it serves as an efficient activating agent for carboxylic acids. This has opened new avenues for peptide-based drug development, enabling the synthesis of complex peptidomimetics with therapeutic potential. The ability to introduce sulfonyl groups into peptides has been instrumental in designing peptidase inhibitors, which are essential for treating various metabolic disorders.

Environmental science has also benefited from the applications of this compound. Researchers have explored its use in catalytic processes that minimize waste and improve efficiency. For example, it has been employed in green chemistry initiatives to develop solvent-free reactions that reduce environmental impact. The versatility of (3-tert-butylphenyl)methanesulfonyl chloride makes it a valuable tool for developing sustainable chemical processes.

In conclusion, (3-tert-butylphenyl)methanesulfonyl chloride (CAS No. 2005484-41-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical synthesis, materials science, and environmental chemistry. As research continues to uncover new uses for this compound, its significance in advancing scientific innovation is undeniable.